1-((2,5-Difluorobenzyl)sulfonyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine

• IUPAC Name: 1-[(2,5-difluorophenyl)methylsulfonyl]-3-(oxolan-3-ylmethoxy)azetidine
• InChI: InChI=1S/C15H19F2NO4S/c16-13-1-2-15(17)12(5-13)10-23(19,20)18-6-14(7-18)22-9-11-3-4-21-8-11/h1-2,5,11,14H,3-4,6-10H2
• InChI Key: BVCHPYBLPFXZGZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1COC2CN(C2)S(=O)(=O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C15H19F2NO4S
• Molecular Weight: 347.4 g/mol

Description

1-((2,5-Difluorobenzyl)sulfonyl)-3-((tetrahydrofuran-3-yl)methoxy)azetidine, also known as DTMA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in drug discovery and development. DTMA is a heterocyclic compound that belongs to the azetidine family and has a unique chemical structure that makes it an attractive target for drug synthesis.

Scientific Research Applications

Gold(I)-Catalyzed Cascade Synthesis

A study by Pertschi et al. (2017) explored the gold-catalyzed rearrangement of N-sulfonyl-2-(1-ethoxypropargyl)azetidine derivatives to synthesize 2,5-disubstituted pyrroles, demonstrating the utility of related azetidine compounds in complex organic synthesis processes. This research highlights the synthetic versatility of azetidine derivatives in accessing valuable pyrrole scaffolds through cascade reactions (Pertschi et al., 2017).

Synthesis and Biological Activity

Another area of application involves the synthesis of [[3(S)-(acylamino)-2-oxo-1-azetidinyl]oxy]acetic acids, as reported by Woulfe and Miller (1985). These compounds, derived from azetidine and possessing sulfonamide functionalities, were evaluated for their antimicrobial activities, specifically against Gram-negative bacteria, indicating their potential in antibiotic development (Woulfe & Miller, 1985).

Chiral Tetrasubstituted Azetidines

Marichev et al. (2019) focused on the synthesis of chiral tetrasubstituted azetidines from donor-acceptor azetines via asymmetric copper(I)-catalyzed [3+1]-cycloaddition, revealing the potential of azetidine derivatives in enantioselective synthesis and their application in producing compounds with multiple chiral centers (Marichev et al., 2019).

Electroluminescent Device Hosts

Diphenylsulfone derivatives, including those with azetidine-based substituents, have been studied by Bezvikonnyi et al. (2020) for their application in electroluminescent devices. These compounds demonstrate promising properties as hosts for light-emitting materials, indicating the relevance of sulfone and azetidine derivatives in advanced material science (Bezvikonnyi et al., 2020).

Antiviral and Anticancer Activity

Kornii et al. (2021) synthesized 4-iminohydantoin sulfamide derivatives, showcasing their antiviral and anticancer activities. This study signifies the potential therapeutic applications of sulfamide derivatives, highlighting the broader pharmacological relevance of azetidine-based compounds in developing new treatments (Kornii et al., 2021).